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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Methoxyphenoxy)propanoic acid, a molecule of growing interest in the chemical and life
sciences, presents a unique combination of structural features that lend it to a variety of
potential applications. This technical guide provides a comprehensive overview of its chemical
properties, synthesis, and explored biological activities. It is designed to serve as a
foundational resource for researchers and professionals engaged in drug discovery, food
science, and materials development.

Chemical Identity and Properties

3-(2-Methoxyphenoxy)propanoic acid is an organic compound characterized by a propanoic
acid moiety linked via an ether bond to a guaiacol (2-methoxyphenol) unit.[1] This structure
imparts both acidic and aromatic properties to the molecule.
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Property Value Source
3-(2-
IUPAC Name methoxyphenoxy)propanoic [2]
acid
CAS Number 20370-80-3 [2]
Molecular Formula C10H1204 [2]
Molecular Weight 196.20 g/mol [2]
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4-2-3-5-9(8)14-7-6-
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COC1=CC=CC=C10CCC(=0)

SMILES o (2]

Spectral Characterization

While a specific, published spectrum for 3-(2-Methoxyphenoxy)propanoic acid is not readily
available in the reviewed literature, its structure allows for the prediction of key spectral
features.

e 1H NMR: Expected signals would include those for the methoxy group protons (a singlet
around 3.8 ppm), aromatic protons of the guaiacol ring (multiplets between 6.8 and 7.2 ppm),
and the methylene protons of the propanoic acid chain (two triplets, one for the protons
adjacent to the ether oxygen and one for the protons adjacent to the carbonyl group). The
acidic proton of the carboxylic acid would likely appear as a broad singlet at a higher
chemical shift.

e 13C NMR: The spectrum would show distinct signals for the methoxy carbon, the aromatic
carbons (with quaternary carbons appearing at different shifts than protonated carbons), the
methylene carbons of the propanoic acid chain, and the carbonyl carbon of the carboxylic
acid.
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e Mass Spectrometry: The molecular ion peak ([M]*) would be expected at m/z 196. Common
fragmentation patterns for similar structures include the loss of the methoxy group (-31 amu),
the carboxylic acid group (-45 amu), and cleavage of the ether bond.

Synthesis of 3-(2-Methoxyphenoxy)propanoic Acid

The most common and logical synthetic route to 3-(2-Methoxyphenoxy)propanoic acid is the
Williamson ether synthesis.[1] This method involves the reaction of a phenoxide with an alkyl
halide. In this case, guaiacol (2-methoxyphenol) is deprotonated with a base to form the
corresponding phenoxide, which then acts as a nucleophile to displace a halide from a 3-
halopropanoic acid or its ester.

Representative Laboratory-Scale Synthesis Protocol
(Adapted from Williamson Ether Synthesis of
Phenoxyacetic Acids)

This protocol is a representative example and may require optimization for the specific

synthesis of 3-(2-Methoxyphenoxy)propanoic acid.

Materials:

Guaiacol (2-methoxyphenol)

3-Chloropropanoic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)

Diethyl ether

Standard laboratory glassware
Procedure:

o Deprotonation of Guaiacol: In a round-bottom flask, dissolve guaiacol in an aqueous solution
of sodium hydroxide. This reaction forms the sodium salt of guaiacol, the nucleophile.
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» Nucleophilic Substitution: To the solution of sodium guaiacolate, add 3-chloropropanoic acid.
The mixture is then heated under reflux for a specified period to facilitate the Sn2 reaction,
where the phenoxide displaces the chloride ion.

o Workup and Acidification: After cooling, the reaction mixture is diluted with water and
extracted with diethyl ether to remove any unreacted guaiacol. The aqueous layer, containing
the sodium salt of the product, is then acidified with hydrochloric acid to precipitate the free
3-(2-Methoxyphenoxy)propanoic acid.

o Purification: The crude product can be collected by vacuum filtration and purified by
recrystallization from a suitable solvent, such as hot water or an ethanol/water mixture.

Reactants

Reaction Workup & Purification

Y
NaOH [I: i sw2 Reaston ) | 5. (Elher Extraction Acidification (HCI) Filtration ecrystallization
Ref) ) S

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow.

Biological Activities and Potential Applications

While extensive biological data for 3-(2-Methoxyphenoxy)propanoic acid is limited, its
structural motifs suggest several areas of potential bioactivity.

Flavor Modulation: Sweetness Inhibition
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Derivatives of phenoxypropanoic acids are known to interact with taste receptors. Notably, the
related compound 2-(4-methoxyphenoxy)propanoic acid, also known as lactisole, is a known
sweetness inhibitor. It is plausible that 3-(2-Methoxyphenoxy)propanoic acid exhibits similar
properties.

Postulated Mechanism of Action: Sweet taste is primarily mediated by the TIR2/T1R3 G-
protein coupled receptor. Sweetness inhibitors like lactisole are thought to act as allosteric
modulators of this receptor, binding to a site distinct from the sweetener binding site and
inducing a conformational change that reduces the receptor's response to sweet compounds.

3-(2-Methoxyphenoxy)propanoic Acid
(Potential Inhibitor)

Binds to Binds to

Sweet Taste Receptor (T1R2/T1R3)

—

Activates Inhibits Activation

Click to download full resolution via product page

Caption: Postulated Mechanism of Sweetness Inhibition.

Antioxidant Activity

The phenolic moiety in 3-(2-Methoxyphenoxy)propanoic acid suggests potential antioxidant
activity. Phenolic compounds are known to act as free radical scavengers, donating a hydrogen
atom from their hydroxyl group to neutralize reactive oxygen species (ROS).

Experimental Protocol for DPPH Radical Scavenging Assay:

This assay is a common method to evaluate the antioxidant capacity of a compound.
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» Preparation of Reagents:

o Prepare a stock solution of 3-(2-Methoxyphenoxy)propanoic acid in a suitable solvent
(e.g., methanol or ethanol).

o Prepare a solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent. The
solution should have a deep violet color with a characteristic absorbance at ~517 nm.

o Assay Procedure:
o In a 96-well plate or cuvettes, add varying concentrations of the test compound.
o Add the DPPH solution to each well/cuvette and mix.

o Incubate the mixture in the dark at room temperature for a defined period (e.g., 30
minutes).

e Measurement and Analysis:
o Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

o The scavenging activity is calculated as the percentage of DPPH radical inhibition: %
Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance
of the DPPH solution without the sample, and A_sample is the absorbance with the
sample.

o The ICso value (the concentration of the compound required to scavenge 50% of the
DPPH radicals) can be determined from a dose-response curve.

Antimicrobial Activity

Phenolic compounds and their derivatives often exhibit antimicrobial properties. The
mechanism of action can involve disruption of the microbial cell membrane, inhibition of
essential enzymes, or interference with nucleic acid synthesis.

Experimental Protocol for Minimum Inhibitory Concentration (MIC) Assay:
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The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of
a microorganism.

e Preparation of Inoculum:

o Grow a pure culture of the test microorganism (e.g., Staphylococcus aureus, Escherichia
coli) in a suitable broth medium to a standardized cell density.

e Broth Microdilution Method:

o In a 96-well microtiter plate, prepare serial dilutions of 3-(2-Methoxyphenoxy)propanoic
acid in the broth medium.

o Inoculate each well with the standardized microbial suspension.

o Include positive (microorganism in broth without the compound) and negative (broth only)
controls.

e Incubation and Observation:
o Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

o The MIC is determined as the lowest concentration of the compound at which no visible
growth of the microorganism is observed.
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Caption: Workflow for MIC Determination.

Conclusion

3-(2-Methoxyphenoxy)propanoic acid is a molecule with a versatile chemical structure that
holds promise for applications in various scientific fields. Its synthesis is achievable through
established organic chemistry reactions like the Williamson ether synthesis. Based on its
structural similarity to known bioactive compounds, it is a candidate for investigation as a flavor
modulator, antioxidant, and antimicrobial agent. This guide provides the foundational
knowledge and experimental frameworks to encourage further research and development of
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this intriguing compound. The detailed protocols and mechanistic insights are intended to
empower researchers to explore its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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